Cas no 2172027-20-0 (2-4-(difluoromethyl)-3,5-dimethylphenylpyrimidine-4-carboxylic acid)
2-4-(difluoromethyl)-3,5-dimethylphenylpyrimidine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-4-(difluoromethyl)-3,5-dimethylphenylpyrimidine-4-carboxylic acid
- 2172027-20-0
- 2-[4-(difluoromethyl)-3,5-dimethylphenyl]pyrimidine-4-carboxylic acid
- EN300-1461571
-
- Inchi: 1S/C14H12F2N2O2/c1-7-5-9(6-8(2)11(7)12(15)16)13-17-4-3-10(18-13)14(19)20/h3-6,12H,1-2H3,(H,19,20)
- InChI Key: QASNMTPAIWQASF-UHFFFAOYSA-N
- SMILES: FC(C1C(C)=CC(C2N=CC=C(C(=O)O)N=2)=CC=1C)F
Computed Properties
- Exact Mass: 278.08668395g/mol
- Monoisotopic Mass: 278.08668395g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 342
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 63.1Ų
2-4-(difluoromethyl)-3,5-dimethylphenylpyrimidine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1461571-0.05g |
2-[4-(difluoromethyl)-3,5-dimethylphenyl]pyrimidine-4-carboxylic acid |
2172027-20-0 | 0.05g |
$2219.0 | 2023-06-06 | ||
| Enamine | EN300-1461571-0.1g |
2-[4-(difluoromethyl)-3,5-dimethylphenyl]pyrimidine-4-carboxylic acid |
2172027-20-0 | 0.1g |
$2324.0 | 2023-06-06 | ||
| Enamine | EN300-1461571-0.25g |
2-[4-(difluoromethyl)-3,5-dimethylphenyl]pyrimidine-4-carboxylic acid |
2172027-20-0 | 0.25g |
$2430.0 | 2023-06-06 | ||
| Enamine | EN300-1461571-0.5g |
2-[4-(difluoromethyl)-3,5-dimethylphenyl]pyrimidine-4-carboxylic acid |
2172027-20-0 | 0.5g |
$2536.0 | 2023-06-06 | ||
| Enamine | EN300-1461571-1.0g |
2-[4-(difluoromethyl)-3,5-dimethylphenyl]pyrimidine-4-carboxylic acid |
2172027-20-0 | 1g |
$2641.0 | 2023-06-06 | ||
| Enamine | EN300-1461571-2.5g |
2-[4-(difluoromethyl)-3,5-dimethylphenyl]pyrimidine-4-carboxylic acid |
2172027-20-0 | 2.5g |
$5178.0 | 2023-06-06 | ||
| Enamine | EN300-1461571-5.0g |
2-[4-(difluoromethyl)-3,5-dimethylphenyl]pyrimidine-4-carboxylic acid |
2172027-20-0 | 5g |
$7659.0 | 2023-06-06 | ||
| Enamine | EN300-1461571-10.0g |
2-[4-(difluoromethyl)-3,5-dimethylphenyl]pyrimidine-4-carboxylic acid |
2172027-20-0 | 10g |
$11358.0 | 2023-06-06 | ||
| Enamine | EN300-1461571-50mg |
2-[4-(difluoromethyl)-3,5-dimethylphenyl]pyrimidine-4-carboxylic acid |
2172027-20-0 | 50mg |
$2219.0 | 2023-09-29 | ||
| Enamine | EN300-1461571-100mg |
2-[4-(difluoromethyl)-3,5-dimethylphenyl]pyrimidine-4-carboxylic acid |
2172027-20-0 | 100mg |
$2324.0 | 2023-09-29 |
2-4-(difluoromethyl)-3,5-dimethylphenylpyrimidine-4-carboxylic acid Related Literature
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
Additional information on 2-4-(difluoromethyl)-3,5-dimethylphenylpyrimidine-4-carboxylic acid
Recent Advances in the Study of 2-4-(Difluoromethyl)-3,5-dimethylphenylpyrimidine-4-carboxylic Acid (CAS: 2172027-20-0)
The compound 2-4-(difluoromethyl)-3,5-dimethylphenylpyrimidine-4-carboxylic acid (CAS: 2172027-20-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This pyrimidine derivative has shown promising activity in various biochemical assays, particularly in the modulation of specific enzymatic pathways. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.
One of the key findings from recent research is the compound's ability to act as a potent inhibitor of certain kinase enzymes, which are often implicated in inflammatory and oncogenic processes. Structural analysis reveals that the difluoromethyl and dimethylphenyl groups play a critical role in binding to the active site of these kinases, thereby disrupting their catalytic activity. This discovery has opened new avenues for the development of targeted therapies for diseases such as rheumatoid arthritis and certain types of cancer.
In addition to its kinase inhibitory properties, 2-4-(difluoromethyl)-3,5-dimethylphenylpyrimidine-4-carboxylic acid has also been investigated for its potential as a prodrug. Recent pharmacokinetic studies have demonstrated that the compound exhibits favorable absorption and distribution profiles, with minimal off-target effects. These characteristics make it a promising candidate for further clinical development, particularly in oral formulations.
The synthesis of this compound has also seen advancements in recent years. Novel catalytic methods have been developed to improve yield and purity, addressing some of the challenges associated with its complex structure. For instance, the use of palladium-catalyzed cross-coupling reactions has proven effective in constructing the pyrimidine core, while selective fluorination techniques have been employed to introduce the difluoromethyl group with high precision.
Despite these promising developments, challenges remain in the large-scale production and formulation of 2-4-(difluoromethyl)-3,5-dimethylphenylpyrimidine-4-carboxylic acid. Issues such as stability under physiological conditions and potential drug-drug interactions are currently under investigation. Ongoing research aims to address these hurdles through structural modifications and the development of novel delivery systems.
In conclusion, 2-4-(difluoromethyl)-3,5-dimethylphenylpyrimidine-4-carboxylic acid (CAS: 2172027-20-0) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and biological activities position it as a valuable scaffold for the development of next-generation therapeutics. Future studies will likely focus on expanding its therapeutic indications and optimizing its pharmacological properties for clinical use.
2172027-20-0 (2-4-(difluoromethyl)-3,5-dimethylphenylpyrimidine-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)